Cas no 1032187-15-7 (N-[1-(benzenesulfonyl)-2-oxo-2-(4-propanoylpiperazin-1-yl)ethyl]-4-chlorobenzamide)

• Product Name: N-[1-(benzenesulfonyl)-2-oxo-2-(4-propanoylpiperazin-1-yl)ethyl]-4-chlorobenzamide
• CAS No: 1032187-15-7
• MF: C₂₂H₂₄ClN₃O₅S
• MW: 477.96106338501
• CID: 5384511
• Update Time: 2025-10-14

N-[1-(benzenesulfonyl)-2-oxo-2-(4-propanoylpiperazin-1-yl)ethyl]-4-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-[2-oxo-2-[4-(1-oxopropyl)-1-piperazinyl]-1-(phenylsulfonyl)ethyl]benzamide
• N-[1-(benzenesulfonyl)-2-oxo-2-(4-propanoylpiperazin-1-yl)ethyl]-4-chlorobenzamide

• Inchi： 1S/C22H24ClN3O5S/c1-2-19(27)25-12-14-26(15-13-25)22(29)21(32(30,31)18-6-4-3-5-7-18)24-20(28)16-8-10-17(23)11-9-16/h3-11,21H,2,12-15H2,1H3,(H,24,28)
• InChI Key： YMZYHQBUYFZIKC-UHFFFAOYSA-N
• SMILES： C(NC(S(C1=CC=CC=C1)(=O)=O)C(=O)N1CCN(C(=O)CC)CC1)(=O)C1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.362±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 772.5±60.0 °C(Predicted)
• pka: 10.89±0.46(Predicted)

Additional information on N-[1-(benzenesulfonyl)-2-oxo-2-(4-propanoylpiperazin-1-yl)ethyl]-4-chlorobenzamide

N-[1-(Benzenesulfonyl)-2-Oxo-2-(4-Propanoylpiperazin-1-Yl)Ethyl]-4-Chlorobenzamide: A Comprehensive Overview

N-[1-(Benzenesulfonyl)-2-Oxo-2-(4-Propanoylpiperazin-1-Yl)Ethyl]-4-Chlorobenzamide is a complex organic compound with the CAS registry number 1032187-15-7. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule consists of a benzenesulfonyl group, a piperazine ring, and a 4-chlorobenzamide moiety, all interconnected through a specific carbon chain. These components contribute to the compound's versatility and reactivity, making it a valuable subject for both academic research and industrial applications.

The benzenesulfonyl group (benzenesulfonyl) is a well-known electron-withdrawing group that enhances the electrophilic character of adjacent atoms. This feature makes it highly effective in various nucleophilic substitution reactions. In this compound, the benzenesulfonyl group is attached to a 2-oxoethyl chain, which further connects to a piperazine ring. Piperazine (piperazine) is a six-membered ring containing two nitrogen atoms, known for its ability to form hydrogen bonds and act as a ligand in coordination chemistry. The presence of propanoyl groups on the piperazine ring adds another layer of functionality, enhancing the compound's ability to participate in diverse chemical reactions.

The 4-chlorobenzamide moiety (4-chlorobenzamide) introduces additional electronic effects into the molecule. The chlorine atom at the para position of the benzene ring imparts both electron-withdrawing and ortho/para-directing properties, which can influence the reactivity of the amide group. Amides are known for their stability and ability to form hydrogen bonds, making them valuable in drug design and polymer chemistry.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with potential applications in treating various diseases. For instance, its ability to form stable amide bonds makes it an ideal candidate for designing peptide-based drugs. Additionally, the compound's structural complexity provides opportunities for exploring its interactions with biological targets such as enzymes and receptors.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the benzenesulfonyl intermediate, followed by coupling reactions to introduce the piperazine and benzamide groups. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to ensure high yields and purity of the final product.

The application of this compound extends beyond pharmacology. Its unique structure also makes it a promising candidate for materials science applications. For example, researchers have investigated its potential as a precursor for synthesizing advanced polymers with tailored properties. The ability to control molecular weight and functional groups during polymerization opens up possibilities for developing materials with specific mechanical or electronic characteristics.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its environmental impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis or oxidation, leading to its breakdown into less complex molecules. These findings are critical for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, N-[1-(Benzenesulfonyl)-2-Oxo-2-(4-Propanoylpiperazin-1-Yl)Ethyl]-4-Chlorobenzamide (CAS No: 1032187-15-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure enables it to serve as a versatile building block in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both academic knowledge and industrial innovation.